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Compound of Interest

Compound Name: 7-O-w-Bromopropyldaidzein

CAS No.: 309252-38-8

Cat. No.: B014804

Get Quote

Executive Summary
7-O-(3-Bromopropyl)daidzein (CAS 309252-38-8) is a critical semi-synthetic isoflavone

intermediate used primarily in the development of estrogen receptor modulators (SERMs),

anticancer agents, and alcohol dependence therapeutics. By functionalizing the 7-hydroxyl

group of the daidzein core with a propyl bromide linker, this compound serves as an

electrophilic scaffold for further derivatization—typically via nucleophilic substitution with

amines or heterocycles.

This guide provides a validated technical framework for the synthesis, purification, and

application of 7-O-(3-Bromopropyl)daidzein, emphasizing regioselective control during

alkylation.
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Property Specification

Chemical Name
7-(3-Bromopropoxy)-3-(4-hydroxyphenyl)-4H-

chromen-4-one

Common Name 7-O-w-Bromopropyldaidzein

CAS Number 309252-38-8

Molecular Formula C₁₈H₁₅BrO₄

Molecular Weight 375.22 g/mol

Physical State White to off-white powder

Solubility
Soluble in DMSO, DMF; sparingly soluble in

acetone/methanol; insoluble in water.[1][2][3]

SMILES
C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C

3)OCCCBr)O

Synthesis Protocol: Regioselective Alkylation
The primary challenge in synthesizing 7-O-(3-Bromopropyl)daidzein is distinguishing between

the 7-hydroxyl and 4'-hydroxyl groups. The 7-OH group is significantly more acidic (

) than the 4'-OH (

) due to conjugation with the carbonyl at position 4. This acidity difference allows for selective
deprotonation and alkylation under controlled basic conditions.

Reaction Scheme
The following diagram illustrates the regioselective pathway and potential side reactions.
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Reaction Conditions

Daidzein
(C15H10O4)

Target: 7-O-(3-Bromopropyl)daidzein
(Major Product)

 Controlled Eq / Mild Base

1,3-Dibromopropane
+ K2CO3 (Base)

Byproduct: 4',7-Di-O-alkylated
(Over-alkylation)

 Excess Base / High Temp

Solvent: Acetone or DMF

Temp: Reflux (55-80°C)

Time: 4-12 Hours

Click to download full resolution via product page

Figure 1: Reaction pathway for the synthesis of 7-O-(3-Bromopropyl)daidzein showing the

critical branch point between mono- and di-alkylation.

Validated Experimental Procedure
Objective: Synthesize 7-O-(3-Bromopropyl)daidzein with >90% regioselectivity.

Materials:

Daidzein (1.0 eq)

1,3-Dibromopropane (3.0 - 5.0 eq) – Excess prevents dimerization.

Potassium Carbonate (

), anhydrous (1.1 eq)

Acetone (Reagent grade) or DMF (for higher solubility)
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Step-by-Step Protocol:

Activation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,

dissolve Daidzein (2.54 g, 10 mmol) in anhydrous Acetone (100 mL). Add anhydrous

(1.52 g, 11 mmol).

Note: Using a weak base like

rather than NaH prevents deprotonation of the less acidic 4'-OH.

Reagent Addition: Add 1,3-Dibromopropane (5.1 mL, 50 mmol) in a single portion.

Critical: A large excess of the dibromide is essential to prevent the product from reacting

with another molecule of daidzein (forming a bis-daidzein ether).

Reflux: Heat the mixture to reflux (~56°C) under an inert atmosphere (

) for 6–12 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 1:1). The product will
appear less polar than Daidzein but more polar than the di-substituted byproduct.

Work-up:

Cool the reaction to room temperature.[4]

Filter off inorganic salts (

, unreacted

).

Evaporate the solvent under reduced pressure.

Purification:

Resuspend the residue in minimal Chloroform (

).

Wash with water to remove residual salts/DMF.
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Recrystallization: Recrystallize from Ethanol or Methanol to obtain the pure mono-

alkylated product.

Alternative: If di-alkylated byproduct is present, purify via silica gel column

chromatography (Gradient:

2% MeOH in

).

Technical Analysis & Quality Control
Structural Validation (NMR)
To confirm the structure, look for the specific signals of the propyl linker and the shift in the

daidzein core.

¹H NMR (DMSO-d₆, 400 MHz):

10.8 (s, 1H, 4'-OH) – Presence confirms mono-alkylation.

8.3 (s, 1H, H-2) – Characteristic isoflavone singlet.

4.20 (t, 2H,

) – Triplet next to oxygen.

3.65 (t, 2H,

) – Triplet next to bromine.

2.30 (m, 2H,

) – Multiplet for central methylene.

Stability Considerations
Light Sensitivity: Alkyl bromides can degrade under UV light. Store the solid in amber vials.

Hydrolysis: The terminal bromide is susceptible to hydrolysis in aqueous basic conditions.

Ensure anhydrous conditions during storage.
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Downstream Applications
This compound is a "linker intermediate." The terminal bromide is a versatile leaving group,

allowing the attachment of pharmacophores to the daidzein scaffold.

Common Derivatizations
Amination: Reaction with secondary amines (e.g., piperidine, morpholine) to form basic

ethers, increasing water solubility and bioavailability.

Click Chemistry Precursors: Substitution with Sodium Azide (

) to form the azide derivative, enabling click chemistry with alkynes (triazole formation).

PROTAC Linkers: Used as a rigid hydrophobic spacer in Proteolysis Targeting Chimeras.

7-O-(3-Bromopropyl)daidzein
(CAS 309252-38-8)

Amino-alkoxy Derivatives
(e.g., Piperidine/Morpholine)

 + Secondary Amine / K2CO3
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 + NaN3 / DMF
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(Nitrogen Mustard Conjugates)

 + Bis(2-chloroethyl)amine

Enhanced Solubility
& Bioavailability
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Figure 2: Downstream synthetic utility of 7-O-(3-Bromopropyl)daidzein in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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